(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 3-methoxy-N-[1-(5-methylfuran-2-yl)ethyl]propan-1-amine
• InChI: InChI=1S/C11H19NO2/c1-9-5-6-11(14-9)10(2)12-7-4-8-13-3/h5-6,10,12H,4,7-8H2,1-3H3
• InChI Key: JEPGMVZJLUJBEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NCCCOC

Description

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine is an organic compound with the molecular formula C11H19NO2 and a molecular weight of 197.27 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes a methoxypropyl group and a methylfuran-2-yl group attached to an ethylamine backbone .

Preparation Methods

The synthesis of (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine typically involves the reaction of 3-methoxypropylamine with 1-(5-methylfuran-2-yl)ethanol under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to meet research-grade specifications .

Chemical Reactions Analysis

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy group can be replaced by other nucleophiles such as halides or thiols.

Scientific Research Applications

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in studying reaction mechanisms.

Biology: The compound is used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research involving this compound includes exploring its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is utilized in the development of new materials and in the study of polymerization processes.

Mechanism of Action

The mechanism of action of (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes . The methoxypropyl and methylfuran-2-yl groups play crucial roles in its binding affinity and specificity, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine can be compared with similar compounds such as:

(3-Methoxypropyl)[1-(2-furyl)ethyl]amine: This compound has a similar structure but with a furan ring instead of a methylfuran ring, leading to different chemical and biological properties.

(3-Methoxypropyl)[1-(5-methylthiophen-2-yl)ethyl]amine:

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties .